Cas no 163959-79-3 (1H-Benzimidazole-2-methanamine,a-methyl-, (aR)-)

• Product name: 1H-Benzimidazole-2-methanamine,a-methyl-, (aR)-
• CAS No: 163959-79-3
• MF: C₉H₁₁N₃
• MW: 161.20374
• CID: 110391
• PubChem ID: 693233

1H-Benzimidazole-2-methanamine,a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,a-methyl-, (aR)-
• (1R)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine
• 1H-Benzimidazole-2-methanamine,alpha-methyl-,(R)-(9CI)
• (1R)-1-(1H-benzimidazol-2-yl)ethanamine
• (R)-(+)-2-(α-methylmethanamine)-1H-benzimidazole
• -methylmethanamine)-1H-benzimidazole, min. 98% (R)-Me-BIMAH
• (R)-(+)-2-(a-methylmethanamine)-1H-benzimidazole, min. 98% (R)-Me-BIMAH
• (R)-(+)-2-(α-MethylMethanaMine)-1H-benziMidazole, Min. 98% (R)-Me-BIMAH
• (R)-(+)-2-(alpha-methylmethanamine)-1H-benzimidazole, min. 98% (R)-Me-BIMAH
• 163959-79-3
• (1S)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine
• AKOS015909278
• NXSULSSADMIWQD-ZCFIWIBFSA-N
• (R)-1-(1H-Benzo[d]imidazol-2-yl)ethan-1-amine
• EN300-7830965
• (R)-(+)-2-(a-Methylmethanamine)-1H-benzimidazole
• SCHEMBL8330903
• (R)-(+)-2-(-Methylmethanamine)-1H-benzimidazole
• MFCD16038110
• (R)-alpha-Methyl-1H-benzimidazole-2-methanamine

• Inchi： InChI=1S/C9H11N3/c1-6(10)9-11-7-4-2-3-5-8(7)12-9/h2-6H,10H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： NXSULSSADMIWQD-ZCFIWIBFSA-N
• SMILES： C[C@H](C1=NC2=CC=CC=C2N1)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų
• XLogP3: 1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 188-190°C
• Boiling Point: 332.7±25.0 °C at 760 mmHg
• Flash Point: 155.0±23.2 °C
• PSA: 54.70000
• LogP: 2.28290
• Specific Rotation: +8.9° (c 1.0, CHCl3)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Sensitiveness: air sensitive

1H-Benzimidazole-2-methanamine,a-methyl-, (aR)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)